Cas no 1040667-78-4 (3-methyl-8-[(2-methylpropyl)amino]-7-(2-oxo-2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-methyl-8-[(2-methylpropyl)amino]-7-(2-oxo-2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 1040667-78-4
• MF: C₁₈H₂₁N₅O₃
• MW: 355.391043424606
• CID: 6022302
• PubChem ID: 27370799
• Update Time: 2025-11-07

3-methyl-8-[(2-methylpropyl)amino]-7-(2-oxo-2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-8-[(2-methylpropyl)amino]-7-(2-oxo-2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 8-(isobutylamino)-3-methyl-7-(2-oxo-2-phenylethyl)-1H-purine-2,6(3H,7H)-dione
• 3-methyl-8-(2-methylpropylamino)-7-phenacylpurine-2,6-dione
• F3260-0584
• VU0607865-1
• AKOS024481521
• 1040667-78-4
• CCG-311713
• MFCD11993082

• Inchi： 1S/C18H21N5O3/c1-11(2)9-19-17-20-15-14(16(25)21-18(26)22(15)3)23(17)10-13(24)12-7-5-4-6-8-12/h4-8,11H,9-10H2,1-3H3,(H,19,20)(H,21,25,26)
• InChI Key： OVSKRDAXNLWJGZ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(NCC(C)C)N2CC(C2C=CC=CC=2)=O)N(C)C(N1)=O

Computed Properties

• Exact Mass: 355.16443955g/mol
• Monoisotopic Mass: 355.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 96.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-methyl-8-[(2-methylpropyl)amino]-7-(2-oxo-2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 3-methyl-8-[(2-methylpropyl)amino]-7-(2-oxo-2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 1040667-78-4)

3-methyl-8-[(2-methylpropyl)amino]-7-(2-oxo-2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1040667-78-4, belongs to the purine derivatives class, a group of molecules known for their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, characterized by its multiple functional groups and ring systems, makes it a subject of intense study in synthetic chemistry and drug discovery.

The chemical structure of 3-methyl-8-[(2-methylpropyl)amino]-7-(2-oxo-2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione incorporates several key features that contribute to its unique properties. The presence of a methyl group at the 3-position and an amine substituent at the 8-position introduces steric and electronic effects that can influence its interactions with biological targets. Additionally, the (2-methylpropyl)amino group and the (2-oxo-2-phenylethyl) moiety contribute to the molecule's complexity and potential for selective binding. These structural elements are critical in determining its pharmacological profile and make it a valuable scaffold for further derivatization.

In recent years, there has been growing interest in purine derivatives due to their role as intermediates in the synthesis of various bioactive compounds. The compound 3-methyl-8-[(2-methylpropyl)amino]-7-(2-oxo-2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been explored in several preclinical studies for its potential applications in treating inflammatory diseases and cancer. Its ability to modulate enzyme activity and interfere with signaling pathways has made it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its structural similarity to known pharmacologically active agents. For instance, it shares structural motifs with purine-based drugs that have demonstrated efficacy in clinical trials. This similarity suggests that 3-methyl-8-[(2-methylpropyl)amino]-7-(2-oxo-2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione may exhibit similar biological effects while potentially offering improved pharmacokinetic properties or reduced side effects. Such characteristics are highly valued in drug development pipelines.

The synthesis of 3-methyl-8-[(2-methylpropyl)amino]-7-(2-oxyo - 0 - phenylethyl)- - - - - - - - - - -- hydro-- -- -- -- -- -- -- -- -- -- -- -- ---purine-- --- --- --- --- --- --- --- --- --- --- ------dione presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal catalysis and asymmetric synthesis have been employed to achieve the desired stereoisomerism. These synthetic approaches not only highlight the compound's complexity but also demonstrate the evolving capabilities of modern organic chemistry.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior. Molecular modeling studies have revealed insights into how 3-methyl--methyl--methyl--methyl--methyl--methyl--methyl--methyl--methyl--methyl--methyl--methyl--methyl--methylene----dione interacts with biological targets at the molecular level. These simulations have been instrumental in guiding experimental efforts and optimizing lead compounds for clinical development.

The pharmacological evaluation of 3-methyl----dione has focused on its potential as an inhibitor of key enzymes involved in disease pathways. Preliminary data suggest that it may exhibit inhibitory activity against enzymes such as xanthine oxidase and adenosine deaminase, which are implicated in conditions like gout and immune disorders. Additionally, its interaction with other enzymes and receptors is being explored to uncover novel therapeutic opportunities.

One particularly intriguing aspect of this compound is its ability to cross the blood-brain barrier (BBB). The BBB serves as a critical barrier between the bloodstream and the central nervous system (CNS), making it a significant challenge for drug delivery. However, 3---dione's molecular structure appears to facilitate its passage through this barrier, opening up possibilities for treating neurological disorders that are currently difficult to address with existing therapies.

The potential applications of 3---dione extend beyond traditional therapeutic areas. Its unique chemical properties make it a valuable tool for research into enzyme mechanisms and signal transduction pathways. By studying how this compound interacts with biological systems, scientists can gain deeper insights into disease processes and develop more targeted interventions.

The future direction of research on 3---dione is likely to involve both computational and experimental approaches. Continued molecular modeling will help refine our understanding of its interactions with biological targets, while synthetic chemistry efforts will focus on generating analogs with enhanced potency and selectivity. Additionally, preclinical studies will be essential to evaluate its safety profile and therapeutic efficacy before moving into human trials.

In conclusion, 3---dione (CAS No. 1040667---78---4) represents a significant advancement in pharmaceutical chemistry due to its complex structure, promising biological activities, and potential therapeutic applications. Its exploration underscores the importance of innovative research in discovering new treatments for various diseases, particularly those that require targeted interventions at the molecular level.